6-methoxy-N-phenyl-2H-chromene-3-carboxamide

• IUPAC Name: 6-methoxy-N-phenyl-2H-chromene-3-carboxamide
• InChI: InChI=1S/C17H15NO3/c1-20-15-7-8-16-12(10-15)9-13(11-21-16)17(19)18-14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H,18,19)
• InChI Key: QODWBBDFMHPEFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OCC(=C2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol

Description

6-methoxy-N-phenyl-2H-chromene-3-carboxamide is a coumarin derivative with a phenylamide substituent at position 3 of the coumarin ring. It is one of the many coumarin derivatives that have been synthesized and structurally characterized.

Synthesis Analysis

The synthesis of coumarin derivatives, including 6-methoxy-N-phenyl-2H-chromene-3-carboxamide, has been a subject of interest for many organic and pharmaceutical chemists. The synthesis methods are carried out in classical and non-classical conditions, particularly under green conditions such as using green solvents, catalysts, and other procedures.

Molecular Structure Analysis

The molecules of 6-methoxy-N-phenyl-2H-chromene-3-carboxamide display intramolecular N—H O and weak C—H O hydrogen bonds, which probably contribute to the approximate planarity of the molecules. The supramolecular structures feature C—H O hydrogen bonds and π–π interactions, as confirmed by Hirshfeld surface analyses.

Scientific Research Applications

Synthetic Chemistry Applications

6-methoxy-N-phenyl-2H-chromene-3-carboxamide belongs to the chemical class of chromenes, which are of significant interest in synthetic chemistry due to their presence in natural products and pharmacologically active compounds. Mazimba (2016) provides a comprehensive review of synthetic protocols for 6H-benzo[c]chromen-6-ones, highlighting their pharmacological importance and the need for efficient synthetic routes due to limited natural availability. The review discusses various synthetic strategies, including Suzuki coupling reactions, reactions of 3-formylcoumarin with 1,3-bis(silylenol ethers), and metal or base-catalyzed cyclizations, emphasizing the role of chromenes as key intermediates in synthesizing biologically active compounds (Mazimba, 2016).

Pharmacological Research

The search for anticancer drugs with high tumor specificity and reduced toxicity to normal cells has led to the investigation of various chromene derivatives. Sugita et al. (2017) studied the tumor specificity and keratinocyte toxicity of several synthesized compounds, identifying two chromene derivatives with promising anticancer profiles. Their work highlights the potential of chromene derivatives in developing new anticancer drugs with minimized side effects (Sugita et al., 2017).

Material Science and Environmental Applications

In material science, chromene derivatives have been explored for their potential applications in polymer degradation and environmental remediation. Mitova et al. (2013) reviewed the use of phosphonic and phosphoric acid esters in the degradation of polymers, such as polyurethanes, polycarbonates, and polyamides, indicating the versatility of chromene structures in facilitating cleaner production processes and enhancing the degradation of synthetic polymers (Mitova et al., 2013).